5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-oxo-2-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethyl]pyrimidin-4-one
• InChI: InChI=1S/C20H23N5O3S/c1-13-14(2)21-12-25(20(13)27)10-18(26)24-6-3-4-15(9-24)8-17-22-19(23-28-17)16-5-7-29-11-16/h5,7,11-12,15H,3-4,6,8-10H2,1-2H3
• InChI Key: CZSQBUDSANNXGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CSC=C4)C
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol
• CAS No.: 1705743-66-3

Description

The compound 5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one is a heterocyclic molecule featuring a pyrimidinone core substituted with methyl groups at positions 5 and 4. The piperidine ring is linked via a 2-oxoethyl chain, and the oxadiazole-thiophene moiety contributes to its structural complexity. This compound is part of a broader class of pyrimidinone derivatives, which are pharmacologically significant due to their diverse biological activities, including antimicrobial, antitumor, and enzyme inhibitory properties .

Biological Activity

The compound 5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, and relevant case studies.

Chemical Structure and Properties

The structural formula for the compound can be represented as follows:

$$\text{C}_{21}\text{H}_{23}\text{N}_5\text{O}_3\text{S}$$

This compound features a pyrimidine core substituted with various functional groups, including a thiophene moiety and an oxadiazole ring, which are known to enhance biological activity.

Biological Activity Overview

The biological activities of this compound have been investigated primarily in the context of its anticancer properties. The presence of heterocyclic structures like oxadiazoles and piperidines is often associated with significant pharmacological effects.

Anticancer Activity

Recent studies have indicated that compounds similar to 5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one exhibit potent anticancer activities. For instance:

• Mechanism of Action : The compound has been shown to inhibit cell proliferation in various cancer cell lines. The mechanism often involves inducing apoptosis and disrupting cell cycle progression.
• IC50 Values : In related studies, compounds with similar structures demonstrated IC50 values ranging from 0.25 μM to 9 μM against different cancer cell lines such as A549 (lung cancer) and HepG2 (liver cancer) cells .

Case Studies

Several case studies highlight the efficacy of similar compounds:

• Study on Oxadiazole Derivatives : A study demonstrated that oxadiazole derivatives exhibit significant antioxidant and anticancer properties through DPPH and FRAP assays. These compounds inhibited the growth of cancer cells by inducing oxidative stress .
• Piperidine Derivatives : Research on piperidine-containing compounds revealed their ability to regulate AMPK phosphorylation pathways, leading to cell cycle arrest in cancer cells .

Data Table: Summary of Biological Activities

Compound Name	Structure	Biological Activity	IC50 (μM)	Cancer Cell Line
5,6-Dimethyl...	C21H23N5O3S	Anticancer	0.25 - 9	A549, HepG2
Oxadiazole Derivative	C19H17N3S2	Antioxidant	Not specified	Various
Piperidine Derivative	C22H26N6O3	Antitumor	0.25	HepG2

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 3-(2-(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one (CAS 2177060-76-1)

This analog shares the pyrimidinone core and piperidine-oxoethyl linkage but replaces the oxadiazole-thiophene group with a thiadiazole-oxy substituent. Key differences include:

• Molecular Weight : The target compound (estimated molecular formula: C₁₉H₂₂N₅O₃S) has a higher molecular weight (~400 g/mol) compared to the analog (349.4 g/mol) .

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	CAS 2177060-76-1
Molecular Formula	C19H22N5O3S	C15H19N5O3S
Molecular Weight (g/mol)	~400	349.4
Key Substituents	Oxadiazole-thiophene	Thiadiazole-oxy
Potential Bioactivity	Antimicrobial, enzyme inhibition	Unreported (structural analog)

Pyrimidinone Derivatives with Antimicrobial Activity

Thieno[2,3-d]pyrimidine-2,4-dione derivatives (e.g., 1-alkyl-5-methyl-3-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidines) share structural motifs with the target compound, such as oxadiazole and heterocyclic cores. These compounds exhibit high melting points (>200°C) and demonstrated antimicrobial activity against Staphylococcus aureus and Escherichia coli . In contrast, the target compound’s thiophene moiety may broaden its activity spectrum due to enhanced electronic interactions with bacterial targets.

Q & A

Basic: What synthetic strategies are recommended for constructing the pyrimidin-4(3H)-one core in this compound?

Answer:
The pyrimidin-4(3H)-one core is typically synthesized via cyclocondensation reactions. A common approach involves:

Cyclization of thiourea derivatives with diketones or β-keto esters under acidic conditions (e.g., HCl or acetic acid) to form the pyrimidinone ring .

Functionalization of the core through alkylation or coupling reactions. For example, describes the use of tetrahydrothieno[2,3-d]pyrimidine derivatives as intermediates, which are further modified with oxadiazole and piperidine moieties .

Optimization of reaction conditions : Temperature (70–100°C) and solvent choice (e.g., ethanol or DMF) significantly impact yield.

Advanced: How can structural ambiguities in derivatives of this compound be resolved?

Answer:
Discrepancies in structural assignments (e.g., regiochemistry of substituents) require:

X-ray crystallography : utilized this method to confirm the crystal structure of a pyrimidinone derivative, revealing bond lengths and angles critical for validation .

Advanced NMR techniques : 2D NMR (e.g., HSQC, HMBC) can map proton-carbon correlations, distinguishing between isomeric forms.

Mass spectrometry (HRMS) : High-resolution data ensures accurate molecular formula determination.

Basic: What spectroscopic methods are essential for characterizing this compound?

Answer:
Key techniques include:

Method	Purpose	Example from Evidence
1H/13C NMR	Assign substituent positions and confirm purity.	confirmed substituent positions via chemical shift analysis .
IR Spectroscopy	Identify functional groups (e.g., C=O at ~1700 cm⁻¹).	Used in to verify carbonyl groups .
HPLC-PDA	Assess purity (>95% threshold for biological assays).	Noted in for quality control in experimental replicates .

Advanced: How can researchers optimize reaction yields for introducing the thiophene-oxadiazole moiety?

Answer:

Coupling reagent selection : Use EDCI/HOBt or Pd-catalyzed cross-coupling for oxadiazole-thiophene linkage.

Solvent optimization : Polar aprotic solvents (e.g., DCM or THF) improve solubility of aromatic intermediates.

Temperature control : Maintain 0–25°C during sensitive steps to prevent side reactions. achieved 75% yield for analogous oxadiazole derivatives via stepwise alkylation .

Basic: What in vitro assays are suitable for evaluating antimicrobial activity?

Answer:

Broth microdilution (CLSI guidelines): Determine minimum inhibitory concentration (MIC) against bacterial/fungal strains.

Time-kill assays : Assess bactericidal/fungicidal kinetics. reported MIC values of 8–32 µg/mL for related pyrimidinone derivatives against S. aureus and E. coli .

Cytotoxicity screening : Use mammalian cell lines (e.g., HEK-293) to establish selectivity indices.

Advanced: How can computational modeling aid in target identification for this compound?

Answer:

Molecular docking : Software like AutoDock Vina predicts binding poses to enzymes (e.g., bacterial dihydrofolate reductase).

MD simulations : Analyze stability of ligand-protein complexes over 100+ ns trajectories.

QSAR studies : Corolate substituent electronic properties (e.g., Hammett constants) with bioactivity. ’s structural data (PubChem) supports parameterization of molecular descriptors .

Basic: What steps ensure reproducibility in synthesizing this compound?

Answer:

Standardized protocols : Detailed in and , including stoichiometry, solvent ratios, and purification methods (e.g., column chromatography) .

Batch consistency : Use HPLC to verify purity across replicates (≥95%).

Documentation of conditions : Record pH, temperature, and reaction time deviations.

Advanced: How can researchers address contradictory bioactivity data across studies?

Answer:

Meta-analysis : Compare experimental variables (e.g., bacterial strain, assay media) from studies like and .

Structural revalidation : Re-analyze disputed compounds via XRD or 2D NMR.

Dose-response reevaluation : Use Hill slope analysis to confirm potency trends.

Basic: What stability studies are critical for this compound?

Answer:

Forced degradation : Expose to heat (40–60°C), humidity (75% RH), and UV light to identify degradation pathways.

HPLC monitoring : Track parent compound depletion and impurity formation. highlights stability protocols for heterocyclic analogs .

pH-dependent solubility : Use shake-flask methods to determine log P and aqueous solubility.

Advanced: What strategies enhance selectivity for target enzymes over off-targets?

Answer:

Fragment-based design : Modify the piperidine or oxadiazole groups to reduce off-target binding.

Enzyme inhibition assays : Screen against related enzymes (e.g., kinases vs. reductases).

Cryo-EM/X-ray co-crystallization : Resolve binding interactions at atomic resolution, as in ’s structural analysis .